5-Chloro-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine

• IUPAC Name: 5-chloro-4,6-dimethyl-2H-pyrazolo[3,4-b]pyridin-3-amine
• InChI: InChI=1S/C8H9ClN4/c1-3-5-7(10)12-13-8(5)11-4(2)6(3)9/h1-2H3,(H3,10,11,12,13)
• InChI Key: UDXZXUHBQUULLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=NNC(=C12)N)C)Cl
• Molecular Formula: C8H9ClN4
• DSSTOX Substance ID: DTXSID80956490
• Molecular Weight: 196.64 g/mol
• CAS RN: 350500-99-1

Description

5-Chloro-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine, also known as 5-Cl-DMPP, is a heterocyclic aromatic compound that has a wide range of applications in the scientific research field. It is a versatile compound that can be used as a reagent for organic synthesis, for the preparation of dyes, and for the synthesis of other compounds. It is also used as a building block for the preparation of various pharmaceuticals, including anti-inflammatory drugs, anticoagulants, and anti-cancer agents. 5-Cl-DMPP has also been used in the synthesis of various heterocyclic compounds and their derivatives.

Scientific Research Applications

Catalytic Applications and Synthesis Methods

• Domino Reactions : A study by Gunasekaran, Prasanna, and Perumal (2014) showcased the use of similar compounds in domino reactions to synthesize highly functionalized pyrazolo[3,4-b]pyridines. These reactions, catalyzed by green catalysts like L-proline, demonstrated the formation of complex structures involving the creation of multiple bonds in a one-pot operation, highlighting the compound's role in facilitating efficient synthetic pathways (Gunasekaran, Prasanna, & Perumal, 2014).

Heterocyclic System Derivatives

• Polyheterocyclic Systems : Abdel‐Latif, Mehdhar, and Abdel-Ghani (2019) described the use of a related compound as a precursor for developing new polyheterocyclic ring systems. This research highlighted the compound's utility in constructing complex molecular architectures, which could be promising for developing new therapeutic agents (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).

Anticancer Activity

• Novel Anticancer Agents : Chavva et al. (2013) synthesized novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives from a related compound. These derivatives were screened for anticancer activity against several cancer cell lines, demonstrating the compound's potential as a scaffold for developing potent anticancer agents (Chavva et al., 2013).

Antimicrobial and Antioxidant Properties

• Antimicrobial and Antioxidant Evaluation : The synthesis and evaluation of pyrazolopyridine derivatives for their antimicrobial and antioxidant properties have been explored, indicating the compound's potential in creating new antimicrobial and antioxidant agents. This area of research underscores the compound's applicability in addressing various health-related issues (Gouda, 2012).